molecular formula C6H4ClNS B8651084 2-(2-Chlorothiophen-3-yl)acetonitrile

2-(2-Chlorothiophen-3-yl)acetonitrile

Cat. No. B8651084
M. Wt: 157.62 g/mol
InChI Key: XHZAVOQCIGAWGL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(2-Chlorothiophen-3-yl)acetonitrile is a useful research compound. Its molecular formula is C6H4ClNS and its molecular weight is 157.62 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C6H4ClNS

Molecular Weight

157.62 g/mol

IUPAC Name

2-(2-chlorothiophen-3-yl)acetonitrile

InChI

InChI=1S/C6H4ClNS/c7-6-5(1-3-8)2-4-9-6/h2,4H,1H2

InChI Key

XHZAVOQCIGAWGL-UHFFFAOYSA-N

Canonical SMILES

C1=CSC(=C1CC#N)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

Perchloric acid (0.070 mL, 0.81 mmol) was added to a rapidly stirring suspension of N-chlorosuccinimide (10.8 g, 81.2 mmol) and 2-(thiophen-3-yl)acetonitrile (10.0 g, 81.2 mmol) in carbon tetrachloride (40 mL). After 3 h at room temperature, the reaction mixture was treated with solid NaHCO3 (300 mg, 3.6 mmol), then filtered and concentrated. The residue was purified by chromatography, eluting with a gradient of 5-15% EtOAc/hexanes to afford pure 2-(2-chlorothiophen-3-yl)acetonitrile as a pale yellow oil (4.23 g, 26.8 mmol, 33% yield). MS (M+H)+ 158/160.
Quantity
10.8 g
Type
reactant
Reaction Step One
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
40 mL
Type
solvent
Reaction Step One
Quantity
300 mg
Type
reactant
Reaction Step Two
Quantity
0.07 mL
Type
catalyst
Reaction Step Three

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